Cas no 1249696-40-9 (2-(Cyclopentylmethoxy)benzonitrile)

• Product Name: 2-(Cyclopentylmethoxy)benzonitrile
• CAS No: 1249696-40-9
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 2129050
• PubChem ID: 60772197
• Update Time: 2025-06-08

2-(Cyclopentylmethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylmethoxy)benzonitrile
• NE28453
• Z426527102
• 2-(Cyclopentylmethoxy)benzonitrile

• Inchi： 1S/C13H15NO/c14-9-12-7-3-4-8-13(12)15-10-11-5-1-2-6-11/h3-4,7-8,11H,1-2,5-6,10H2
• InChI Key： YEKGMQXZUWVUOK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C#N)CC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Topological Polar Surface Area: 33

Additional information on 2-(Cyclopentylmethoxy)benzonitrile

Research Brief on 2-(Cyclopentylmethoxy)benzonitrile (CAS: 1249696-40-9) in Chemical Biology and Pharmaceutical Applications

2-(Cyclopentylmethoxy)benzonitrile (CAS: 1249696-40-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This synthetic small molecule, characterized by its cyclopentylmethoxy and benzonitrile functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(Cyclopentylmethoxy)benzonitrile serves as a crucial building block in the development of novel kinase inhibitors. The compound's unique structural features allow for optimal binding to the ATP-binding pocket of several protein kinases, making it particularly valuable in cancer drug discovery programs. Researchers at the University of Cambridge utilized this compound to develop a new class of selective CDK4/6 inhibitors with improved pharmacokinetic properties.

In neuropharmacology, recent investigations have explored the compound's potential as a modulator of neurotransmitter systems. A 2024 preclinical study in ACS Chemical Neuroscience revealed that derivatives of 2-(Cyclopentylmethoxy)benzonitrile exhibit significant activity at serotonin receptors, particularly the 5-HT2C subtype. This finding opens new avenues for developing treatments for psychiatric disorders such as depression and schizophrenia, with the advantage of potentially fewer side effects compared to current medications.

The compound's physicochemical properties have also been extensively studied. Research published in Chemical & Pharmaceutical Bulletin (2023) characterized its excellent membrane permeability and metabolic stability, attributes that make it particularly attractive for drug development. These properties are attributed to the balanced lipophilicity provided by the cyclopentyl group and the polarity of the benzonitrile moiety.

Recent synthetic methodology developments have significantly improved the production efficiency of 2-(Cyclopentylmethoxy)benzonitrile. A 2024 Organic Process Research & Development paper described a novel catalytic system that enables the synthesis of this compound with 95% yield and excellent enantioselectivity when needed. This advancement addresses previous challenges in large-scale production and makes the compound more accessible for both research and potential clinical applications.

Looking forward, the versatility of 2-(Cyclopentylmethoxy)benzonitrile continues to inspire new research directions. Current clinical trials are investigating its derivatives as potential treatments for both oncological and neurological conditions, with preliminary results expected in late 2024. The compound's unique combination of synthetic accessibility and biological activity positions it as a valuable tool in medicinal chemistry and drug discovery efforts.